Cas no 55241-49-1 (1,3-dimethyl-2-oxo-benzimidazole-5-carbaldehyde)

1,3-Dimethyl-2-oxo-benzimidazole-5-carbaldehyde is a versatile heterocyclic compound featuring a benzimidazole core substituted with a formyl group at the 5-position and methyl groups at the 1- and 3-positions. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of the aldehyde group enables condensation and nucleophilic addition reactions, while the dimethyl substitution enhances stability and modulates electronic properties. Its well-defined crystalline form ensures consistent purity, facilitating precise applications in research and industrial processes. This compound is particularly useful in the development of bioactive molecules due to its balanced reactivity and structural rigidity.
1,3-dimethyl-2-oxo-benzimidazole-5-carbaldehyde structure
55241-49-1 structure
Product Name:1,3-dimethyl-2-oxo-benzimidazole-5-carbaldehyde
CAS No:55241-49-1
MF:C10H10N2O2
MW:190.198602199554
MDL:MFCD00772536
CID:383112
PubChem ID:605450
Update Time:2025-06-07

1,3-dimethyl-2-oxo-benzimidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbaldehyde
    • 1,3-DIMETHYL-2-OXO-2,3-DIHYDRO-1H-BENZIMIDAZOLE-5-CARBALDEHYDE
    • 1,3-dimethyl-2-oxobenzimidazole-5-carbaldehyde
    • 1H-Benzimidazole-5-carboxaldehyde,2,3-dihydro-1,3-dimethyl-2-oxo-
    • 1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carbaldehyde
    • 1.3-Dimethyl-5-formyl-3H-benzimidazolon-(2)
    • BB_SC-4516
    • 1,3-dimethyl-2-oxo-benzimidazole-5-carbaldehyde
    • 5-formyl-N,N'-dimethylbenzimidazolone
    • CS-16691
    • SY278187
    • 1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzimidazole-5-carbaldehyde #
    • 55241-49-1
    • Benzimidazol-2(3H)-one, 5-formyl-1,3-dimethyl-
    • 1,3-Dimethyl-2-oxo-2,3-dihydrobenzimidazole-5-carbaldehyde
    • DTXSID90345553
    • Z111479772
    • AKOS000103977
    • SCHEMBL1525859
    • 1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzimidazole-5-carbaldehyde, AldrichCPR
    • CS-0102201
    • D76284
    • EN300-127108
    • FT-0640295
    • BB 0217059
    • MFCD00772536
    • 1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carbaldehyde
    • 1,3-Dimethyl-2-oxo-5-benzimidazolinecarboxaldehyde
    • STK294014
    • 1H-Benzimidazole-5-carboxaldehyde, 2,3-dihydro-1,3-dimethyl-2-oxo-
    • 1,3-dimethyl-2-oxo-1,3-benzodiazole-5-carbaldehyde
    • ALBB-014151
    • DB-052699
    • MDL: MFCD00772536
    • Inchi: 1S/C10H10N2O2/c1-11-8-4-3-7(6-13)5-9(8)12(2)10(11)14/h3-6H,1-2H3
    • InChI Key: PFRNWHRHGONGPG-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C2C=CC(C=O)=CC=2N1C

Computed Properties

  • Exact Mass: 190.07400
  • Monoisotopic Mass: 190.074228
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 40.6

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 325.5±21.0 °C at 760 mmHg
  • Flash Point: 148.8±14.4 °C
  • Refractive Index: 1.625
  • PSA: 44.00000
  • LogP: 0.68950
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,3-dimethyl-2-oxo-benzimidazole-5-carbaldehyde Security Information

1,3-dimethyl-2-oxo-benzimidazole-5-carbaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-dimethyl-2-oxo-benzimidazole-5-carbaldehyde Pricemore >>

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